N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide

• Molecular Formula: C24H22Cl2N2O3
• Molecular Weight: 457.3 g/mol
• IUPAC Name: N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide
• InChI: InChI=1S/C24H22Cl2N2O3/c1-3-16-9-6-8-15(2)23(16)28-21(29)14-31-20-13-5-4-10-17(20)24(30)27-19-12-7-11-18(25)22(19)26/h4-13H,3,14H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key: VOMXOKXWEZGPGF-UHFFFAOYSA-N
• SMILES: CCC1=CC=CC(=C1NC(=O)COC2=CC=CC=C2C(=O)NC3=C(C(=CC=C3)Cl)Cl)C

Description

N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide, also known as DCM, is a chemical compound that has been widely studied for its potential applications in scientific research. DCM is a member of the benzamide family of compounds and is known for its unique chemical properties and potential therapeutic effects. In

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and drug discovery. N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has been shown to have potent anticancer activity, particularly against breast cancer cells, and has been studied as a potential chemotherapy agent. In addition, N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has been shown to have neuroprotective effects and has been studied as a potential treatment for neurological disorders such as Parkinson's disease and Alzheimer's disease. N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has also been studied as a potential drug discovery tool, with researchers using it to identify new targets for drug development.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide is not fully understood, but it is believed to act as an inhibitor of protein kinase C (PKC), an enzyme that plays a key role in cell signaling pathways. By inhibiting PKC, N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide may disrupt cell signaling pathways and lead to cell death. In addition, N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has been shown to have antioxidant and anti-inflammatory properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has been shown to have a variety of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis (programmed cell death), and modulation of gene expression. N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has also been shown to have anti-inflammatory and antioxidant effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide in lab experiments is its potent anticancer activity, which makes it a useful tool for studying cancer biology and developing new cancer therapies. In addition, N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has been shown to have neuroprotective effects, which may make it a useful tool for studying neurological disorders. However, one limitation of using N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities. In addition, N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide has not been extensively studied in humans, so its safety and efficacy as a therapeutic agent are not fully understood.

Future Directions

There are a number of potential future directions for research on N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide. One area of research could focus on developing new synthesis methods for N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide that are more efficient and scalable. Another area of research could focus on further elucidating the mechanism of action of N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide and identifying new targets for drug development. In addition, future research could explore the potential therapeutic applications of N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide in a variety of disease areas, including cancer and neurological disorders. Overall, N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide can be synthesized using a variety of methods, including the reaction of 2,3-dichloroaniline with 2-ethyl-6-methylaniline in the presence of a base and a coupling agent. The resulting intermediate can then be reacted with 2-bromoacetyl chloride to form the final product, N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide. The synthesis of N-(2,3-dichlorophenyl)-2-[2-(2-ethyl-6-methylanilino)-2-oxoethoxy]benzamide is a complex process that requires careful attention to detail and precise control over reaction conditions.